Methyl 6-bromopyrazolo[1,5-A]pyridine-3-carboxylate

• IUPAC Name: methyl 6-bromopyrazolo[1,5-a]pyridine-3-carboxylate
• InChI: InChI=1S/C9H7BrN2O2/c1-14-9(13)7-4-11-12-5-6(10)2-3-8(7)12/h2-5H,1H3
• InChI Key: HCGDDQYSLHRKRM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C=CC(=CN2N=C1)Br
• Molecular Formula: C9H7BrN2O2
• DSSTOX Substance ID: DTXSID90705456
• Molecular Weight: 255.07 g/mol
• CAS RN: 1062368-70-0

Description

“Methyl 6-bromopyrazolo[1,5-A]pyridine-3-carboxylate” is a chemical compound with the molecular formula C9H7BrN2O2. It is used in various fields of research and has been the subject of several scientific studies.

Synthesis Analysis

The synthesis of “Methyl 6-bromopyrazolo[1,5-A]pyridine-3-carboxylate” and similar compounds has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

The molecular structure of “Methyl 6-bromopyrazolo[1,5-A]pyridine-3-carboxylate” is characterized by the presence of a pyrazolo[1,5-A]pyridine core, which is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The chemical reactions involving “Methyl 6-bromopyrazolo[1,5-A]pyridine-3-carboxylate” are complex and varied. The main synthesis route of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems.

Physical And Chemical Properties Analysis

“Methyl 6-bromopyrazolo[1,5-A]pyridine-3-carboxylate” is a solid at room temperature. It has a molecular weight of 255.07.

Scientific Research Applications

Synthesis of Pyrazolo[1,5-a]pyridine Derivatives

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Synthesis Route Modifications

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Discovery of PI3 Kinase Inhibitors

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Future Directions

The future directions of research involving “Methyl 6-bromopyrazolo[1,5-A]pyridine-3-carboxylate” and similar compounds are likely to focus on further exploring their synthetic versatility and potential applications in medicinal chemistry and drug discovery. The growing wealth of pyrazolo[1,5-A]pyridine analogs focuses on synthetic strategies in recent years.

Mechanism of Action

Mode of Action

It is known that the bromopyrazolo[1,5-a]pyridine core is a key structural feature that may interact with biological targets .

Pharmacokinetics

It is predicted to have high gastrointestinal absorption and permeability across the blood-brain barrier .

Result of Action

The molecular and cellular effects of Methyl 6-bromopyrazolo[1,5-A]pyridine-3-carboxylate’s action are currently unknown

Action Environment

The action of Methyl 6-bromopyrazolo[1,5-A]pyridine-3-carboxylate can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules . .